Cas no 955653-77-7 (2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide)

2-Benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide is a synthetic organic compound featuring a tetrahydrobenzothiazole core functionalized with benzamido and N-benzyl carboxamide moieties. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both aromatic and heterocyclic components enhances its binding affinity to biological targets, making it a candidate for drug discovery applications. The compound's stability and synthetic versatility allow for further derivatization, enabling exploration of structure-activity relationships. Its well-defined chemical properties facilitate precise characterization and reproducibility in research settings. This compound is primarily of interest in academic and pharmaceutical investigations for developing novel therapeutic agents.
2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide structure
955653-77-7 structure
Product Name:2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
CAS No:955653-77-7
MF:C22H21N3O2S
MW:391.486043691635
CID:5944229
PubChem ID:16945254
Update Time:2025-05-23

2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
    • 4-Benzothiazolecarboxamide, 2-(benzoylamino)-4,5,6,7-tetrahydro-N-(phenylmethyl)-
    • 2-benzamido-N-benzyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
    • 955653-77-7
    • AKOS024647584
    • F2422-0046
    • Inchi: 1S/C22H21N3O2S/c26-20(16-10-5-2-6-11-16)25-22-24-19-17(12-7-13-18(19)28-22)21(27)23-14-15-8-3-1-4-9-15/h1-6,8-11,17H,7,12-14H2,(H,23,27)(H,24,25,26)
    • InChI Key: YQWZXUTXWXKJRE-UHFFFAOYSA-N
    • SMILES: S1C2CCCC(C(NCC3=CC=CC=C3)=O)C=2N=C1NC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 391.13544809g/mol
  • Monoisotopic Mass: 391.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 99.3Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • pka: 6.97±0.40(Predicted)

2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide Pricemore >>

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Additional information on 2-benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide

Comprehensive Overview of 2-Benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 955653-77-7)

2-Benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 955653-77-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both benzamido and benzyl groups in its structure enhances its molecular interactions, making it a promising candidate for drug development.

The compound's CAS number 955653-77-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers often search for "benzothiazole derivatives" or "benzamido compounds" to explore their therapeutic potential, reflecting the growing interest in this chemical space. The tetrahydro-1,3-benzothiazole core is particularly noteworthy, as it is a common motif in medicinal chemistry, contributing to the compound's stability and bioavailability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and personalized medicine. 2-Benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide aligns with this trend, as its structure allows for modular modifications to optimize pharmacokinetic properties. Questions like "How does benzothiazole derivatives work in drug design?" or "What are the applications of benzamido compounds?" frequently appear in scientific forums, highlighting the compound's relevance in contemporary research.

The synthesis of CAS No. 955653-77-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Its carboxamide functionality is a key feature, enabling hydrogen bonding with biological targets, which is crucial for achieving high binding affinity. This property has led to investigations into its potential as a kinase inhibitor or enzyme modulator, addressing unmet medical needs in oncology and neurology.

From an industrial perspective, the compound's scalability and purity are critical factors. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure batch-to-batch consistency, meeting the stringent requirements of preclinical studies. Searches for "high-purity benzothiazole suppliers" or "CAS 955653-77-7 synthesis protocol" underscore the practical challenges and opportunities associated with this molecule.

Environmental and safety considerations are also paramount. While 2-Benzamido-N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide is not classified as hazardous, proper handling and disposal protocols must be followed to minimize ecological impact. The compound's biodegradability and toxicity profile are active areas of research, responding to queries like "Are benzothiazole derivatives environmentally friendly?"

In conclusion, CAS No. 955653-77-7 represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable tool for drug discovery and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global health challenges.

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